(5Z)-5-[(3-bromo-4-methoxyphenyl)methylidene]-1-(4-ethoxyphenyl)-1,3-diazinane-2,4,6-trione

• IUPAC Name: (5Z)-5-[(3-bromo-4-methoxyphenyl)methylidene]-1-(4-ethoxyphenyl)-1,3-diazinane-2,4,6-trione
• InChI: InChI=1S/C20H17BrN2O5/c1-3-28-14-7-5-13(6-8-14)23-19(25)15(18(24)22-20(23)26)10-12-4-9-17(27-2)16(21)11-12/h4-11H,3H2,1-2H3,(H,22,24,26)/b15-10-
• InChI Key: HLUMNPLHFJLPBU-GDNBJRDFSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C(=O)C(=CC3=CC(=C(C=C3)OC)Br)C(=O)NC2=O
• Isomeric SMILES: CCOC1=CC=C(C=C1)N2C(=O)/C(=C\C3=CC(=C(C=C3)OC)Br)/C(=O)NC2=O
• Molecular Formula: C20H17BrN2O5
• Molecular Weight: 445.3 g/mol
• CAS No.: 313508-48-4

Description

(5Z)-5-[(3-bromo-4-methoxyphenyl)methylidene]-1-(4-ethoxyphenyl)-1,3-diazinane-2,4,6-trione is a useful research compound. Its molecular formula is C20H17BrN2O5 and its molecular weight is 445.269. The purity is usually 95%.
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Scientific Research Applications

• Synthesis Techniques :

  • The compound has been involved in the synthesis of N-pyrrolyl(furanyl)-substituted piperazines, 1,4-diazepanes, and 1,4-diazocanes through a catalyst-free synthesis technique, offering high chemo- and regioselectivity and yields up to 96% (Mittersteiner et al., 2019).

• Structural Studies :

  • Schiff bases involving the compound were synthesized and characterized by elemental analysis and X-ray single crystal determination. They exhibited a unique crystal structure, providing valuable insights into molecular interactions and structural configurations (Zhu & Qiu, 2011).
  • Another study synthesized and structurally characterized antipyrine derivatives related to the compound. These derivatives were analyzed using elemental analysis, IR, and single crystal X-ray diffractions, revealing their molecular structures and strong antibacterial activities (Zhang, 2011).
  • The compound was also part of a study focusing on the synthesis and structure of 3-arylidene and 3-hetarylidene-1,2-dihydro-3H-1,4-benzodiazepin-2-ones. The study explored the affinity of these products toward central nervous system and peripheral benzodiazepine receptors, providing insights into potential therapeutic applications (Pavlovsky et al., 2007).

• Photodynamic Therapy Applications :

  • A study synthesized new zinc phthalocyanine derivatives substituted with the compound and characterized them for photodynamic therapy applications. The properties of these derivatives as photosensitizers for cancer treatment were highlighted, emphasizing their potential in medical applications (Pişkin et al., 2020).